Cas no 261928-98-7 (1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-
• CAS No: 261928-98-7
• MF: C₉H₈ClFN₄S
• MW: 258.703022003174
• MDL: MFCD00138374
• CID: 1425668
• PubChem ID: 732059
• Update Time: 2025-05-20

1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-
• SR-01000644415-1
• 3D-104
• MFCD03847133
• 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
• AKOS008904271
• 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
• F3098-4237
• CHEMBL4127105
• AKOS000273446
• MFCD00138374
• 3-[(2-chloro-6-fluorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
• CCG-55389
• 5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-amine
• 261928-98-7
• SCHEMBL5484113

• MDL： MFCD00138374
• Inchi： 1S/C9H8ClFN4S/c10-6-2-1-3-7(11)5(6)4-16-9-13-8(12)14-15-9/h1-3H,4H2,(H3,12,13,14,15)
• InChI Key： FHKIMQZTZBEUKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NNC(N)=N1)F

Computed Properties

• Exact Mass: 258.0142233g/mol
• Monoisotopic Mass: 258.0142233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 480.3±55.0 °C at 760 mmHg
• Flash Point: 244.3±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-

Comprehensive Overview of 1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]- (CAS No. 261928-98-7)

The compound 1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]- (CAS No. 261928-98-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a substituted phenylthio moiety, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for triazole derivatives in drug discovery and crop protection.

One of the key reasons for the rising interest in CAS No. 261928-98-7 is its role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. The 1,2,4-triazole scaffold is known for its broad-spectrum biological activity, including antifungal, antibacterial, and antiviral properties. This aligns with current global health priorities, where the search for new antimicrobial agents is critical. Additionally, the agrochemical industry is exploring 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-1H-1,2,4-triazol-3-amine as a potential candidate for developing next-generation pesticides with improved efficacy and environmental safety.

From a chemical perspective, the presence of both chloro and fluoro substituents on the phenyl ring enhances the compound's reactivity and binding affinity to biological targets. This structural feature is often leveraged in medicinal chemistry to optimize pharmacokinetic properties. The thioether linkage further contributes to its stability and bioavailability, making it a versatile building block for synthesizing more complex molecules. Recent studies have highlighted its utility in creating triazole-based inhibitors for enzymes involved in pathogenic pathways.

The synthesis of 1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]- typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for high-value applications, particularly in regulated industries like pharmaceuticals.

In the context of sustainability, researchers are also investigating greener synthetic routes for CAS No. 261928-98-7 to minimize waste and energy consumption. This aligns with the broader trend of green chemistry in organic synthesis, where eco-friendly solvents and catalysts are prioritized. Such innovations not only reduce environmental impact but also lower production costs, making the compound more accessible for large-scale applications.

Another area of exploration is the computational modeling of 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-1H-1,2,4-triazol-3-amine to predict its interactions with biological targets. Molecular docking and QSAR studies have provided insights into its potential mechanisms of action, accelerating the discovery of derivatives with enhanced activity. These approaches are particularly relevant in the era of AI-driven drug discovery, where in silico methods streamline the identification of promising candidates.

As the scientific community continues to explore the potential of 1H-1,2,4-Triazol-3-amine derivatives, CAS No. 261928-98-7 remains a focal point due to its balanced properties and adaptability. Future research directions may include optimizing its formulation for specific delivery systems or combining it with other functional groups to unlock new bioactivities. With its multifaceted applications, this compound exemplifies the intersection of innovation and practicality in modern chemistry.